Cas no 651309-17-0 (5-Isoquinolinesulfonamide, N-(3-aminopropyl)-N-[2-(2-thienyl)ethyl]-)

• Product Name: 5-Isoquinolinesulfonamide, N-(3-aminopropyl)-N-[2-(2-thienyl)ethyl]-
• CAS No: 651309-17-0
• MF: C₁₈H₂₁N₃O₂S₂
• MW: 375.508241415024
• CID: 406343
• PubChem ID: 10474616
• Update Time: 2025-04-19

5-Isoquinolinesulfonamide, N-(3-aminopropyl)-N-[2-(2-thienyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonamide, N-(3-aminopropyl)-N-[2-(2-thienyl)ethyl]-
• N-(3-aminopropyl)-N-(2-thiophen-2-ylethyl)isoquinoline-5-sulfonamide
• DTXSID70440570
• N-(3-Aminopropyl)-N-(2-(thiophen-2-yl)ethyl)isoquinoline-5-sulfonamide
• SCHEMBL5662836
• 651309-17-0

• Inchi： 1S/C18H21N3O2S2/c19-9-3-11-21(12-8-16-5-2-13-24-16)25(22,23)18-6-1-4-15-14-20-10-7-17(15)18/h1-2,4-7,10,13-14H,3,8-9,11-12,19H2
• InChI Key： OZYXUVQCXRNMAV-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(N(CCC1=CC=CS1)CCCN)(=O)=O

Computed Properties

• Exact Mass: 375.10773
• Monoisotopic Mass: 375.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 76.29